Cas no 942007-36-5 (N-(2,5-dichlorophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide)

• Product Name: N-(2,5-dichlorophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide
• CAS No: 942007-36-5
• MF: C₁₈H₁₃Cl₂N₃O₂
• MW: 374.220721960068
• CID: 5503021
• Update Time: 2025-10-24

N-(2,5-dichlorophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dichlorophenyl)-2-(6-oxo-3-phenylpyridazin-1-yl)acetamide
• 1(6H)-Pyridazineacetamide, N-(2,5-dichlorophenyl)-6-oxo-3-phenyl-
• N-(2,5-dichlorophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide

• Inchi： 1S/C18H13Cl2N3O2/c19-13-6-7-14(20)16(10-13)21-17(24)11-23-18(25)9-8-15(22-23)12-4-2-1-3-5-12/h1-10H,11H2,(H,21,24)
• InChI Key： DITVUXUHKDPCPA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NN(CC(NC2=CC(Cl)=CC=C2Cl)=O)C(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(2,5-dichlorophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide

Comprehensive Overview of N-(2,5-dichlorophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide (CAS No. 942007-36-5)

N-(2,5-dichlorophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide (CAS No. 942007-36-5) is a specialized organic compound with a unique molecular structure that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its dichlorophenyl and dihydropyridazine moieties, exhibits potential applications in drug discovery and material science. Its acetamide backbone further enhances its versatility, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like N-(2,5-dichlorophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide has surged due to their role in developing targeted therapies and sustainable agrochemicals. Searches for "pyridazine derivatives" and "chlorophenyl acetamides" have spiked, reflecting the growing curiosity about their mechanisms and applications. This compound's structural complexity allows it to interact with biological systems in ways that simpler molecules cannot, positioning it as a candidate for high-throughput screening in drug development.

The synthesis of CAS No. 942007-36-5 involves multi-step organic reactions, often starting with the condensation of phenylhydrazine derivatives and maleic anhydride to form the dihydropyridazine core. Subsequent functionalization with 2,5-dichloroaniline introduces the dichlorophenyl group, while acetylation completes the acetamide linkage. Researchers frequently search for "synthesis of dihydropyridazine acetamides" or "optimization of heterocyclic amides," highlighting the technical challenges and innovations in its production.

From a pharmacological perspective, N-(2,5-dichlorophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide has shown promise in preliminary studies for modulating enzyme activity and receptor binding. Its chlorinated aromatic and hydrogen-bonding features contribute to its affinity for specific protein targets, a topic often queried as "chlorophenyl compounds in drug design." Additionally, its potential as a lead compound for anti-inflammatory or antimicrobial agents aligns with trends in "small molecule therapeutics" research.

In agrochemistry, this compound's dichlorophenyl group is associated with pesticidal activity, sparking searches for "eco-friendly chlorophenyl derivatives." Its ability to disrupt metabolic pathways in pests while maintaining low toxicity to non-target organisms makes it a candidate for next-generation crop protection. However, rigorous environmental impact assessments are essential, a concern reflected in queries like "biodegradability of dihydropyridazine compounds."

Analytical characterization of CAS No. 942007-36-5 typically employs HPLC, NMR, and mass spectrometry, with researchers often seeking "spectral data for dihydropyridazine acetamides." Its crystalline properties and solubility profile are critical for formulation, driving interest in "polymorphism in heterocyclic amides." Regulatory compliance, such as REACH or FDA guidelines, is another hot topic, especially for labs focusing on "GMP synthesis of specialty chemicals."

Future directions for N-(2,5-dichlorophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide include exploring its structure-activity relationships (SAR) and derivatization to enhance efficacy. Searches for "SAR of chlorophenyl pyridazines" underscore this trend. Collaborative efforts between academia and industry may accelerate its translation into practical applications, whether as a pharmaceutical intermediate or agrochemical precursor.

In summary, CAS No. 942007-36-5 represents a compelling case study in the intersection of medicinal chemistry and sustainable agriculture. Its multifaceted properties and alignment with current research priorities ensure its relevance in scientific discourse, as evidenced by the volume of related queries in academic and industrial databases.